Cas no 56915-77-6 (1-2-(4-methylpiperazin-1-yl)phenylethan-1-one)

• Product Name: 1-2-(4-methylpiperazin-1-yl)phenylethan-1-one
• CAS No: 56915-77-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 1114153
• PubChem ID: 21404567
• Update Time: 2025-07-27

1-2-(4-methylpiperazin-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-methyl-1-piperazinyl)phenyl]-Ethanone
• 1-2-(4-methylpiperazin-1-yl)phenylethan-1-one
• 56915-77-6
• o-(4-methyl-1-piperazinyl)acetophenone
• CQBURUJINHGLAC-UHFFFAOYSA-N
• G58044
• 1-[2-(4-methylpiperazin-1-yl)phenyl]ethan-1-one
• SCHEMBL1481846
• EN300-10156829
• 1-[2-(4-methyl-1-piperazinyl)phenyl]ethanone
• AKOS000221162
• 1-[2-(4-methyl-piperazin-1-yl)-phenyl]-ethanone

• Inchi： 1S/C13H18N2O/c1-11(16)12-5-3-4-6-13(12)15-9-7-14(2)8-10-15/h3-6H,7-10H2,1-2H3
• InChI Key： CQBURUJINHGLAC-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1N1CCN(C)CC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-2-(4-methylpiperazin-1-yl)phenylethan-1-one

Chemical Profile of 1-2-(4-methylpiperazin-1-yl)phenylethan-1-one (CAS No. 56915-77-6)

1-2-(4-methylpiperazin-1-yl)phenylethan-1-one, identified by its Chemical Abstracts Service Number (CAS No. 56915-77-6), is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a phenyl ring substituted with a 4-methylpiperazine moiety and an ethyl ketone functional group, has garnered attention due to its structural features and potential biological activities. The unique combination of these structural elements positions it as a promising candidate for further exploration in drug discovery and development.

The 4-methylpiperazine moiety is a well-known pharmacophore in medicinal chemistry, often incorporated into drugs to enhance pharmacological properties such as solubility, bioavailability, and receptor binding affinity. This particular substitution pattern has been extensively studied in the development of central nervous system (CNS) drugs, where it contributes to modulatory effects on neurotransmitter systems. The presence of the ethyl ketone group further diversifies the chemical space, allowing for potential interactions with various biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 1-2-(4-methylpiperazin-1-yl)phenylethan-1-one has emerged as a subject of interest in this context. Its structural framework suggests potential applications in the treatment of neurological disorders, including conditions associated with dopamine and serotonin dysregulation. Preclinical studies have begun to explore its interactions with key neurotransmitter receptors, providing insights into its mechanism of action.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify derivatives of 1-2-(4-methylpiperazin-1-yl)phenylethan-1-one that exhibit enhanced binding affinity or selectivity for specific biological targets. This approach has been instrumental in accelerating the discovery of novel therapeutic agents and optimizing existing drugs.

The phenyl ring in the molecule offers another layer of complexity and functionality. Phenyl-substituted compounds are frequently encountered in pharmacologically active molecules due to their ability to engage in hydrophobic interactions and π-stacking with biological targets. The specific positioning of the 4-methylpiperazine group relative to the phenyl ring and the ethyl ketone moiety may influence the compound's overall pharmacokinetic profile, including its absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Understanding these relationships is crucial for designing molecules with improved therapeutic potential.

Recent advancements in analytical chemistry have enabled more detailed characterization of compounds like 1-2-(4-methylpiperazin-1-yl)phenylethan-1-one. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide high-resolution structural information that is essential for confirming the identity and purity of the compound. These methods also aid in elucidating its conformational dynamics and interactions with other molecules.

In the context of drug development, the synthesis of 1-2-(4-methylpiperazin-1-yl)phenylethan-1-one represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes not only facilitates access to this compound for research purposes but also allows for rapid exploration of its derivatives. Modern synthetic strategies often incorporate green chemistry principles to minimize environmental impact while maximizing yield and purity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing probes for biochemical pathways. Additionally, it could serve as a precursor for more complex molecules designed to target specific diseases or conditions.

As research continues to evolve, the importance of interdisciplinary collaboration cannot be overstated. Combining expertise from organic chemistry, medicinal chemistry, pharmacology, and computational biology will be essential for unlocking the full therapeutic potential of compounds like 1-2-(4-methylpiperazin-1-yl)phenylethan-1-one. Such collaborations can accelerate the translation of laboratory discoveries into clinical applications that benefit patients worldwide.

In conclusion,1-2-(4-methylpiperazin-1-yl)phenylethan-1-one (CAS No. 56915-77-6) represents a fascinating subject of study with significant implications for pharmaceutical research. Its structural complexity and potential biological activities make it a valuable candidate for further exploration in drug discovery and development. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in shaping the future of medicine.